Cas no 7729-23-9 (Hirsutine)

Hirsutine Properties

Names and Identifiers

• Hirsutine
• Methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[3,2-h]quinolizin-2-yl]-3-methoxyprop-2-enoate
• methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate
• Dihydrocorynantheine
• NMLUOJBSAYAYEM-CPHCKLLXSA-N
• C16953
• AC-34492
• INDOLO(2,3-A)QUINOLIZINE-2-ACETIC ACID, 3-ETHYL-1,2,3,4,6,7,12,12B-OCTAHYDRO-.ALPHA.-(METHOXYMETHYLENE)-, METHYL ESTER, (.ALPHA.E,2S,3R,12BR)-
• 17,18-SECO-3beta-YOHIMBAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-, METHYL ESTER, (E)-
• 76376-57-3
• AKOS040760133
• 17,18-Seco-3.beta.-yohimban-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (E)-
• 17,18-Seco-3-beta-yohimban-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (E)-
• CS-0019501
• BDBM50396011
• DTXSID801045724
• 7729-23-9
• Q15614855
• CORYNAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-, METHYL ESTER, (3beta,16E)-
• Corynan-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (3-beta,16E)-
• hirsutine, (3beta,16E)-isomer
• (E)-16,17-Didehydro-17-methoxy-17,18-seco-3-beta-yohimban-16-carboxylic acid methyl ester
• MS-25915
• HY-N2193
• INDOLO(2,3-A)QUINOLIZINE-2-ACETIC ACID, 3-ETHYL-1,2,3,4,6,7,12,12B-OCTAHYDRO-alpha-(METHOXYMETHYLENE)-, METHYL ESTER, (alphaE,2S,3R,12BR)-
• UNII-W596OF93C7
• DIHYDROTESTOSTERONEBENZOATE
• W596OF93C7
• CHEMBL327134
• Corynan-16-carboxylic acid, 16,17-didehydro-17-methoxy-, methyl ester, (3.beta.,16E)-
• C16972
• DA-54004
• +Expand

• InChIKey： NMLUOJBSAYAYEM-CPHCKLLXSA-N
• Inchi： InChI=1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13+/t14-,17-,20+/m0/s1
• SMILES： O(C([H])([H])[H])C(/C(=C(/[H])\OC([H])([H])[H])/[C@@]1([H])C([H])([H])[C@@]2([H])C3=C(C4=C([H])C([H])=C([H])C([H])=C4N3[H])C([H])([H])C([H])([H])N2C([H])([H])[C@]1([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 368.21000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 368.20999276 g/mol
• Heavy Atom Count: 27
• Complexity: 578
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.6
• Molecular Weight: 368.5

Experimental Properties

• LogP: 3.75440
• PSA: 54.56000
• Color/Form: Powder